Cas no 1152684-10-0 (2-{(3,4-dimethylphenyl)methylamino}butan-1-ol)

• Product Name: 2-{(3,4-dimethylphenyl)methylamino}butan-1-ol
• CAS No: 1152684-10-0
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5166733
• PubChem ID: 43220442
• Update Time: 2026-03-04

2-{(3,4-dimethylphenyl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[[(3,4-dimethylphenyl)methyl]amino]-
• 2-{(3,4-dimethylphenyl)methylamino}butan-1-ol

• Inchi： 1S/C13H21NO/c1-4-13(9-15)14-8-12-6-5-10(2)11(3)7-12/h5-7,13-15H,4,8-9H2,1-3H3
• InChI Key： QPUXCDMHESQRSR-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=C(C)C(C)=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(3,4-dimethylphenyl)methylamino}butan-1-ol

Research Brief on 2-{(3,4-dimethylphenyl)methylamino}butan-1-ol (CAS: 1152684-10-0): Recent Advances and Applications

The compound 2-{(3,4-dimethylphenyl)methylamino}butan-1-ol (CAS: 1152684-10-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.

Recent studies have highlighted the compound's unique structural features, which contribute to its bioactivity. The presence of the 3,4-dimethylphenyl group and the methylamino butanol moiety has been shown to enhance its binding affinity to specific biological targets. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and stability under various conditions.

Pharmacological evaluations of 2-{(3,4-dimethylphenyl)methylamino}butan-1-ol have revealed promising results in preclinical models. The compound exhibits notable activity as a modulator of certain neurotransmitter systems, suggesting potential applications in neurological disorders. Additionally, its anti-inflammatory and antioxidant properties have been investigated, with preliminary data indicating efficacy in reducing oxidative stress and inflammation in cellular models.

In the context of drug development, this compound has been explored as a lead structure for the design of novel therapeutics. Structure-activity relationship (SAR) studies have identified key modifications that can enhance its pharmacological profile while minimizing off-target effects. These findings are particularly relevant for the development of next-generation drugs targeting central nervous system (CNS) disorders and inflammatory conditions.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research is focused on addressing these limitations through innovative formulation strategies and chemical modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{(3,4-dimethylphenyl)methylamino}butan-1-ol represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its multifaceted pharmacological properties and potential therapeutic applications underscore the importance of continued research in this area. Future studies should aim to elucidate its mechanisms of action and evaluate its safety and efficacy in vivo, paving the way for its eventual clinical use.